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Compound of Interest

Methyl 5-bromo-2-formylpyridine-
Compound Name:

3-carboxylate
CAS No.: 1710703-03-9

Cat. No.: B3109290

Get Quote

\ J

Welcome to the comprehensive technical support guide for researchers, scientists, and drug
development professionals working with 2-formylpyridine and its derivatives. This resource is
designed to provide you with in-depth, field-proven insights into the challenges posed by the
moisture sensitivity of these valuable compounds and to offer practical solutions for successful
experimentation.

Introduction: The "2-Pyridyl Problem" and the Role
of Water

2-Formylpyridine is a versatile building block in organic synthesis, crucial for the preparation of
a wide range of biologically active molecules and ligands for coordination chemistry.[1][2]
However, its utility is often hampered by its sensitivity to moisture, a facet of what is sometimes
referred to as the "2-pyridyl problem" in broader synthetic contexts.[3] This guide will demystify
the issues surrounding the handling of 2-formylpyridine and equip you with the knowledge and
protocols to mitigate moisture-related complications in your research.
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Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the handling and

storage of 2-formylpyridine.
Q1: Why is 2-formylpyridine so sensitive to moisture?

Al: The primary reason for the moisture sensitivity of 2-formylpyridine is its propensity to form a
gem-diol hydrate through the reversible addition of water to the aldehyde functional group. The
electrophilic carbon of the formyl group is susceptible to nucleophilic attack by water. This
equilibrium between the aldehyde and its hydrate can be influenced by factors such as
temperature and pH.[4] The presence of the pyridine nitrogen can also play a role in the
molecule's interaction with water.
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Vacuum Distillation Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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